Cas no 1991155-05-5 (N-(5-chloropyrazin-2-yl)methyl-N-methylazepan-4-amine)

N-(5-Chloropyrazin-2-yl)methyl-N-methylazepan-4-amine is a specialized heterocyclic compound featuring a chloropyrazine core linked to a methylazepan-4-amine moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the chloro-substituted pyrazine enhances electrophilic properties, facilitating further functionalization, while the azepane ring contributes to conformational flexibility, which may improve binding affinity in target interactions. The compound’s well-defined molecular architecture and stability under standard conditions make it a valuable candidate for research in drug discovery and development, particularly for modulating central nervous system (CNS) targets or enzyme inhibition.
N-(5-chloropyrazin-2-yl)methyl-N-methylazepan-4-amine structure
1991155-05-5 structure
Product Name:N-(5-chloropyrazin-2-yl)methyl-N-methylazepan-4-amine
CAS No:1991155-05-5
MF:C12H19ClN4
MW:254.759061098099
CID:5638299
PubChem ID:113926619
Update Time:2025-06-08

N-(5-chloropyrazin-2-yl)methyl-N-methylazepan-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(5-chloropyrazin-2-yl)methyl]-N-methylazepan-4-amine
    • EN300-28279662
    • 1991155-05-5
    • N-(5-chloropyrazin-2-yl)methyl-N-methylazepan-4-amine
    • Inchi: 1S/C12H19ClN4/c1-17(11-3-2-5-14-6-4-11)9-10-7-16-12(13)8-15-10/h7-8,11,14H,2-6,9H2,1H3
    • InChI Key: RALGMKVFPQGVEN-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=N1)CN(C)C1CCNCCC1

Computed Properties

  • Exact Mass: 254.1298243g/mol
  • Monoisotopic Mass: 254.1298243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41Ų

N-(5-chloropyrazin-2-yl)methyl-N-methylazepan-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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